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Compound of Interest

Compound Name: (E)-3-Undecene

Cat. No.: B091121 Get Quote

Efficacy of (E)-3-Undecene: An Analysis of
Available Data
Currently, there is a notable lack of comprehensive scientific literature and experimental data

detailing the biological efficacy of (E)-3-Undecene across different assays. Publicly accessible

chemical databases primarily provide physicochemical properties for this compound, with

limited information on its specific biological activities.

While direct studies on (E)-3-Undecene are scarce, research on structurally related

compounds, such as undecan-3-one and undecan-3-ol, may offer some insights into its

potential areas of biological relevance. These related molecules have been investigated for

their antimicrobial properties. However, it is crucial to note that structural similarity does not

guarantee a corresponding similarity in biological function.

Physicochemical Properties of (E)-3-Undecene:

Property Value Source

Molecular Formula C11H22 PubChem[1]

Molecular Weight 154.29 g/mol PubChem[1]

CAS Number 1002-68-2 NIST[2]

Synonyms trans-3-Undecene NIST[2]
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Due to the absence of specific experimental data on the efficacy of (E)-3-Undecene in various

assays, a comparative analysis as requested cannot be provided at this time. Further research

and publication of experimental results are necessary to enable a comprehensive evaluation of

this compound's biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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